Cas no 2034379-27-4 (N-[5-({[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfamoyl)-1,3-thiazol-2-yl]acetamide)

• Product Name: N-[5-({[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfamoyl)-1,3-thiazol-2-yl]acetamide
• CAS No: 2034379-27-4
• MF: C₁₃H₁₇N₅O₅S₂
• MW: 387.434579610825
• CID: 5333878
• Update Time: 2025-08-05

N-[5-({[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfamoyl)-1,3-thiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)sulfamoyl)thiazol-2-yl)acetamide
• N-[5-[[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methylsulfamoyl]-1,3-thiazol-2-yl]acetamide
• N-[5-({[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfamoyl)-1,3-thiazol-2-yl]acetamide

• Inchi： 1S/C13H17N5O5S2/c1-8(19)16-13-14-7-11(24-13)25(20,21)15-6-10-17-12(18-23-10)9-2-4-22-5-3-9/h7,9,15H,2-6H2,1H3,(H,14,16,19)
• InChI Key： YEUUPIFVQOCAAW-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(NC(C)=O)S1)(NCC1=NC(C2CCOCC2)=NO1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 566
• XLogP3: -0.1
• Topological Polar Surface Area: 173

Additional information on N-[5-({[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfamoyl)-1,3-thiazol-2-yl]acetamide

N-[5-({[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfamoyl)-1,3-thiazol-2-yl]acetamide: A Comprehensive Overview

N-[5-({[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfamoyl)-1,3-thiazol-2-yl]acetamide, identified by the CAS number 2034379-27-4, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of sulfonamides and features a unique combination of heterocyclic rings and functional groups. The molecule incorporates a 1,3-thiazole ring system, which is fused with a sulfonamide group and an oxadiazole moiety. The presence of these functional groups makes this compound a promising candidate for various applications in the fields of pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by its intricate arrangement of heteroatoms. The 1,3-thiazole ring is a five-membered aromatic ring containing sulfur and nitrogen atoms. This ring is further substituted with a sulfonamide group at the 5-position. The sulfonamide group itself is connected to an oxadiazole ring via a methylene bridge. The oxadiazole ring is another five-membered aromatic system containing two oxygen atoms and one nitrogen atom. Additionally, the oxadiazole ring is substituted with an oxane (tetrahydropyran) group at the 3-position. This substitution pattern introduces steric bulk and enhances the molecule's stability.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its unique combination of functional groups allows for diverse interactions with biological targets. For instance, the sulfonamide group is known to form strong hydrogen bonds with amino acids in protein binding sites. Similarly, the thiazole and oxadiazole rings contribute to π-interactions and hydrophobic interactions within biological systems. These properties make this compound an attractive candidate for designing drugs targeting enzyme inhibitors or receptor modulators.

One of the most significant advancements in the study of this compound involves its application in kinase inhibition. Researchers have demonstrated that N-[5-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yllmethyl}sulfamoyl]-1,3-thiazolium acetamide} exhibits potent inhibitory activity against several kinases involved in cancer progression. The compound's ability to selectively inhibit these enzymes suggests its potential as an anti-cancer therapeutic agent.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. Its ability to inhibit plant pathogenic enzymes makes it a promising candidate for developing new classes of fungicides or herbicides. Recent experiments have shown that this compound can effectively inhibit key enzymes involved in fungal metabolism without causing significant toxicity to plant cells.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The construction of the thiazole ring typically involves cyclization reactions using appropriate precursors such as thioureas or thioamides. The oxadiazole ring is synthesized through condensation reactions involving carbonyl compounds and ammonia derivatives. The final assembly of these fragments into the complete molecule requires precise control over reaction conditions to ensure high yields and purity.

From an environmental perspective, researchers have investigated the biodegradability and eco-toxicity of this compound. Initial studies suggest that it undergoes slow degradation under aerobic conditions but does not exhibit acute toxicity towards aquatic organisms at environmentally relevant concentrations. However, further research is needed to fully assess its long-term impact on ecosystems.

In conclusion, N-[5-{[3-(oxan-4-yll)-1,2,4-oxydazolium methyl}sulfamoyl]-1H-thiadazolium acetamide} (CAS No: 2034379–27–4) represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its unique structural features make it an invaluable tool for advancing drug discovery efforts while also offering potential solutions in agrochemical development and materials science.